2-(3,5-dimethylisoxazol-4-yl)-N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)acetamide
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Description
2-(3,5-dimethylisoxazol-4-yl)-N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H16FN3O3 and its molecular weight is 329.331. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for the compound '2-(3,5-dimethylisoxazol-4-yl)-N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)acetamide' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 5-(2-fluorophenyl)isoxazol-3-ylmethanol, which is synthesized from 2-fluoroaniline and 3-hydroxy-5-methylisoxazole. The second intermediate is 2-(3,5-dimethylisoxazol-4-yl)acetic acid, which is synthesized from 3,5-dimethylisoxazole and ethyl chloroacetate. These two intermediates are then coupled using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the final product, 2-(3,5-dimethylisoxazol-4-yl)-N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)acetamide.
Starting Materials
2-fluoroaniline, 3-hydroxy-5-methylisoxazole, 3,5-dimethylisoxazole, ethyl chloroacetate, N,N'-dicyclohexylcarbodiimide (DCC), 4-dimethylaminopyridine (DMAP)
Reaction
Synthesis of 5-(2-fluorophenyl)isoxazol-3-ylmethanol:, - 2-fluoroaniline is reacted with 3-hydroxy-5-methylisoxazole in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide (DMF) to form 5-(2-fluorophenyl)isoxazol-3-ylmethanol., Synthesis of 2-(3,5-dimethylisoxazol-4-yl)acetic acid:, - 3,5-dimethylisoxazole is reacted with ethyl chloroacetate in the presence of a base such as sodium hydride and a solvent such as tetrahydrofuran (THF) to form 2-(3,5-dimethylisoxazol-4-yl)acetic acid., Coupling of the two intermediates:, - 5-(2-fluorophenyl)isoxazol-3-ylmethanol and 2-(3,5-dimethylisoxazol-4-yl)acetic acid are coupled using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in a solvent such as dichloromethane (DCM) to form the final product, 2-(3,5-dimethylisoxazol-4-yl)-N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)acetamide.
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN3O3/c1-10-14(11(2)23-20-10)8-17(22)19-9-12-7-16(24-21-12)13-5-3-4-6-15(13)18/h3-7H,8-9H2,1-2H3,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVKULPUOZPQVQF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCC2=NOC(=C2)C3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-dimethylisoxazol-4-yl)-N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)acetamide |
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